Bis[2-(2-bromoisobutyryloxy)-undecyl] disulphide
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Overview
Description
Bis[2-(2-bromoisobutyryloxy)-undecyl] disulphide: is a chemical compound with the molecular formula C30H56Br2O4S2 and a molecular weight of 704.70 g/mol . It is commonly used as an initiator for atom transfer radical polymerization (ATRP), a method widely employed in the preparation of polymer brushes and biodegradable hydrogels . This compound is also known for its ability to functionalize noble metal surfaces through the formation of self-assembled monolayers (SAM) .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Bis[2-(2-bromoisobutyryloxy)-undecyl] disulphide typically involves the reaction of 2-bromoisobutyryl bromide with 11-mercapto-1-undecanol in the presence of a base such as triethylamine . The reaction proceeds through the formation of an ester linkage between the bromoisobutyryl group and the hydroxyl group of 11-mercapto-1-undecanol, followed by the oxidation of the resulting thiol to form the disulphide bond .
Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature, solvent, and reaction time, to achieve high yields and purity .
Chemical Reactions Analysis
Types of Reactions: Bis[2-(2-bromoisobutyryloxy)-undecyl] disulphide primarily undergoes substitution reactions due to the presence of the bromine atom . It can also participate in oxidation-reduction reactions involving the disulphide bond .
Common Reagents and Conditions:
Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, which can replace the bromine atom under mild conditions.
Oxidation-Reduction Reactions: The disulphide bond can be reduced to thiols using reducing agents like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) .
Major Products:
Substitution Reactions: The major products are typically the substituted derivatives where the bromine atom is replaced by the nucleophile.
Oxidation-Reduction Reactions: The reduction of the disulphide bond yields the corresponding thiols.
Scientific Research Applications
Bis[2-(2-bromoisobutyryloxy)-undecyl] disulphide has a wide range of applications in scientific research:
Mechanism of Action
The mechanism by which Bis[2-(2-bromoisobutyryloxy)-undecyl] disulphide exerts its effects is primarily through its role as an ATRP initiator . The bromine atom in the compound undergoes homolytic cleavage to form a radical, which initiates the polymerization process . The disulphide bond can also undergo cleavage under reducing conditions, leading to the formation of thiols that can further react with other molecules .
Comparison with Similar Compounds
Properties
Molecular Formula |
C30H56Br2O4S2 |
---|---|
Molecular Weight |
704.7 g/mol |
IUPAC Name |
1-[2-(2-bromo-2-methylpropanoyl)oxyundecyldisulfanyl]undecan-2-yl 2-bromo-2-methylpropanoate |
InChI |
InChI=1S/C30H56Br2O4S2/c1-7-9-11-13-15-17-19-21-25(35-27(33)29(3,4)31)23-37-38-24-26(36-28(34)30(5,6)32)22-20-18-16-14-12-10-8-2/h25-26H,7-24H2,1-6H3 |
InChI Key |
NLUYOSGKWVEPFF-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCC(CSSCC(CCCCCCCCC)OC(=O)C(C)(C)Br)OC(=O)C(C)(C)Br |
Origin of Product |
United States |
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